N-[2-(Prop-2-enoylamino)ethyl]spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-carboxamide

• IUPAC Name: N-[2-(prop-2-enoylamino)ethyl]spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-carboxamide
• InChI: InChI=1S/C18H22N2O2/c1-2-16(21)19-10-11-20-17(22)15-12-18(15)9-5-7-13-6-3-4-8-14(13)18/h2-4,6,8,15H,1,5,7,9-12H2,(H,19,21)(H,20,22)
• InChI Key: VMDWIDSVVSMPLX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCNC(=O)C1CC12CCCC3=CC=CC=C23
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• CAS No.: 1384672-84-7

Description

Compounds with complex structures like “N-[2-(Prop-2-enoylamino)ethyl]spiro[2,3-dihydro-1H-naphthalene-4,2’-cyclopropane]-1’-carboxamide” often have interesting pharmaceutical and biological activities. They are valuable in drug research and development.

Synthesis Analysis

The synthesis of complex compounds often involves multiple steps and various chemical reactions. The exact synthesis process would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties, as well as its reactivity. Detailed structure analysis often involves techniques like X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions a compound can undergo are determined by its molecular structure. These reactions can be used to synthesize other compounds or to modify the compound’s structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, are determined by its molecular structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This can involve binding to specific receptors, inhibiting certain enzymes, or other biochemical interactions.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as its biological activity. This can include toxicity, flammability, and environmental impact.

Future Directions

The future directions for research on a compound can include further studies on its synthesis, structure, reactivity, mechanism of action, and potential applications. This can lead to the development of new drugs, materials, or other useful compounds.